Cas no 2228189-64-6 (tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate
• CAS No: 2228189-64-6
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5928353
• PubChem ID: 165695641
• Update Time: 2025-06-09

tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate
• 2228189-64-6
• tert-butyl N-[1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-yl]carbamate
• EN300-1883946

• Inchi： 1S/C17H25N3O2/c1-17(2,3)22-16(21)19-13(10-18)9-12-11-20(4)15-8-6-5-7-14(12)15/h5-8,11,13H,9-10,18H2,1-4H3,(H,19,21)
• InChI Key： GVOJSSTVRIOMQW-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1=CN(C)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate

Introduction to tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate (CAS No. 2228189-64-6)

tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate (CAS No. 2228189-64-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of indole and features a tert-butyl carbamate group attached to an amino-substituted propanol moiety. The unique structural characteristics of this compound make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate can be broken down into several key components. The indole ring, a fundamental building block in many biologically active molecules, provides the compound with its aromatic and nitrogen-containing backbone. The tert-butyl carbamate group, known for its protective properties in organic synthesis, is attached to the amino group of the propanol moiety, which itself is substituted with a methylated indole ring. This intricate arrangement imparts specific chemical and biological properties that are of great interest to researchers.

Recent studies have highlighted the potential of tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promising activity as a modulator of certain neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to serotonin receptors, which are implicated in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its potential neuroprotective effects, tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate has also been investigated for its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha), which are key mediators in chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it a suitable candidate for further development into drug formulations. Its high bioavailability and low toxicity profile are particularly advantageous for long-term therapeutic use.

In terms of synthetic routes, the preparation of tert-butyl N-1-amino-3-(1-methyl-1H-indol-3-yl)propan-2-ylcarbamate involves several well-established chemical transformations. One common approach involves the condensation of 3-(aminomethyl)-1-methylindole with tert-butyl isocyanate, followed by subsequent derivatization steps to introduce the propanol moiety. This synthetic pathway allows for the efficient production of the compound on both laboratory and industrial scales.

The safety and efficacy of tert-butyl N-1-amino-3-(1-methyl-H-indol--y)propan--lcarbamate have been evaluated through various preclinical models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for further clinical evaluation.

Clinical trials are currently underway to assess the therapeutic potential of tert-butyl N--amino--(methyl-H-indol--y)propan--lcarbamate. Early-phase trials have demonstrated promising results in terms of safety and preliminary efficacy. Phase II trials are expected to provide more detailed insights into its therapeutic benefits across different patient populations.

In conclusion, tert-butyl N--amino--(methyl-H-indol--y)propan--lcarbamate (CAS No. 2228189--) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.